Butanoic acid,2-aMino-4-oxo-
Butanoic acid,2-aMino-4-oxo-
L-Aspartic 4-semialdehyde, also known as aspartate beta-semialdehyde, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Aspartic 4-semialdehyde is soluble (in water) and a moderately acidic compound (based on its pKa). L-Aspartic 4-semialdehyde exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, L-aspartic 4-semialdehyde can be found in a number of food items such as red raspberry, komatsuna, chervil, and celery stalks. This makes L-aspartic 4-semialdehyde a potential biomarker for the consumption of these food products.
L-aspartic acid 4-semialdehyde betaine is the betaine obtained by transfer of a proton from the carboxylic acid group to the amino group of L-aspartic acid 4-semialdehyde. It is a tautomer of a L-aspartic 4-semialdehyde.
L-aspartic acid 4-semialdehyde betaine is the betaine obtained by transfer of a proton from the carboxylic acid group to the amino group of L-aspartic acid 4-semialdehyde. It is a tautomer of a L-aspartic 4-semialdehyde.
Brand Name:
Vulcanchem
CAS No.:
15106-57-7
VCID:
VC0178431
InChI:
InChI=1S/C4H7NO3/c5-3(1-2-6)4(7)8/h2-3H,1,5H2,(H,7,8)/t3-/m0/s1
SMILES:
C(C=O)C(C(=O)[O-])[NH3+]
Molecular Formula:
C4H7NO3
Molecular Weight:
117.1 g/mol
Butanoic acid,2-aMino-4-oxo-
CAS No.: 15106-57-7
Main Products
VCID: VC0178431
Molecular Formula: C4H7NO3
Molecular Weight: 117.1 g/mol
| CAS No. | 15106-57-7 |
|---|---|
| Product Name | Butanoic acid,2-aMino-4-oxo- |
| Molecular Formula | C4H7NO3 |
| Molecular Weight | 117.1 g/mol |
| IUPAC Name | (2S)-2-azaniumyl-4-oxobutanoate |
| Standard InChI | InChI=1S/C4H7NO3/c5-3(1-2-6)4(7)8/h2-3H,1,5H2,(H,7,8)/t3-/m0/s1 |
| Standard InChIKey | HOSWPDPVFBCLSY-UHFFFAOYSA-N |
| Isomeric SMILES | C(C=O)[C@@H](C(=O)[O-])[NH3+] |
| SMILES | C(C=O)C(C(=O)[O-])[NH3+] |
| Canonical SMILES | C(C=O)C(C(=O)[O-])[NH3+] |
| Physical Description | Solid |
| Description | L-Aspartic 4-semialdehyde, also known as aspartate beta-semialdehyde, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Aspartic 4-semialdehyde is soluble (in water) and a moderately acidic compound (based on its pKa). L-Aspartic 4-semialdehyde exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, L-aspartic 4-semialdehyde can be found in a number of food items such as red raspberry, komatsuna, chervil, and celery stalks. This makes L-aspartic 4-semialdehyde a potential biomarker for the consumption of these food products. L-aspartic acid 4-semialdehyde betaine is the betaine obtained by transfer of a proton from the carboxylic acid group to the amino group of L-aspartic acid 4-semialdehyde. It is a tautomer of a L-aspartic 4-semialdehyde. |
| Synonyms | 2-amino-4-oxobutyric acid 3-formyl-L-alanine aspartaldehyde aspartate semialdehyde aspartic acid beta-semialdehyde aspartic beta semialdehyde aspartic semialdehyde aspartic semialdehyde, (+-)-isomer aspartic semialdehyde, (R)-isomer aspartic semialdehyde, (S)-isome |
| PubChem Compound | 5287708 |
| Last Modified | Nov 11 2021 |
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